Cas no 66478-64-6 (2-Cyclobuten-1-one, 2,3,4-tris(1,1-dimethylethoxy)-)

• Product Name: 2-Cyclobuten-1-one, 2,3,4-tris(1,1-dimethylethoxy)-
• CAS No: 66478-64-6
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 388421
• PubChem ID: 13146970
• Update Time: 2025-04-19

2-Cyclobuten-1-one, 2,3,4-tris(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-one, 2,3,4-tris(1,1-dimethylethoxy)-
• 2,3,4-tris[(2-methylpropan-2-yl)oxy]cyclobut-2-en-1-one
• 2,3,4-Tri-tert-butoxycyclobut-2-en-1-one
• DTXSID30521899
• 66478-64-6

• Inchi： 1S/C16H28O4/c1-14(2,3)18-11-10(17)12(19-15(4,5)6)13(11)20-16(7,8)9/h11H,1-9H3
• InChI Key： GUEDHHIMHIIKMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1C(C(=C1OC(C)(C)C)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 284.19875937g/mol
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų